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Compound of Interest

Compound Name: 2-Nitrocyclohexanone

Cat. No.: B1217707 Get Quote

Essential Safety and Handling Guide for 2-
Nitrocyclohexanone
This guide provides immediate and essential safety protocols for laboratory personnel handling

2-Nitrocyclohexanone. It is intended for researchers, scientists, and drug development

professionals to ensure safe operational and disposal procedures.

Chemical and Hazard Identification
2-Nitrocyclohexanone is a solid organic compound that requires careful handling due to its

potential health hazards. Below is a summary of its key properties and hazard classifications.

Table 1: Properties and Hazards of 2-Nitrocyclohexanone
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Property Value Reference

CAS Number 4883-67-4 [1]

Molecular Formula C₆H₉NO₃ [2]

Molecular Weight 143.14 g/mol [1][2]

Appearance Solid [1]

Melting Point 39-43 °C [1][3]

Flash Point 113 °C (235.4 °F) - closed cup [1]

GHS Pictogram GHS07 (Exclamation Mark) [1]

GHS Signal Word Warning [1]

Hazard Statements

H302: Harmful if swallowed.

H319: Causes serious eye

irritation.

[1][2]

Hazard Classifications

Acute Toxicity, Oral (Category

4). Serious Eye Damage/Eye

Irritation (Category 2A).

[1][2]

Storage Class Code 11 - Combustible Solids [1]

Personal Protective Equipment (PPE)
Selection of appropriate PPE is critical to minimize exposure risk. The following provides a

step-by-step guide for PPE selection and use.

Mandatory PPE:

Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn.[1][4]

Gloves should be inspected before each use and replaced immediately if contaminated or

damaged.[4]
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Body Protection: A flame-resistant lab coat should be worn and kept buttoned.[4] Long pants

and closed-toe, closed-heel shoes are mandatory to cover all skin.[4]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or a respirator with a particulate filter is necessary.[1]

Preparation & Risk Assessment
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Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Nitrocyclohexanone.

Step-by-Step Handling and Operational Plan
Adherence to a strict operational protocol is essential for safety.

Preparation and Handling:

Work Area: Designate a specific area for handling 2-Nitrocyclohexanone, preferably within

a chemical fume hood.

Equipment: Ensure all necessary equipment, including scales, spatulas, and containers, are

clean and readily available.

Weighing: When weighing the solid, do so carefully to minimize dust generation. Use a draft

shield if available.

Heating: If heating is required, be aware of the flash point (113°C) and use appropriate

heating methods (e.g., a water bath or heating mantle).[1] Avoid open flames.

Housekeeping: Keep the work area clean and uncluttered. Label all containers clearly.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat and sources of ignition.[5]

Store separately from incompatible materials such as strong oxidizing agents.[6]

Emergency and Disposal Procedures
Immediate and correct response to emergencies can significantly mitigate risks.

First Aid Measures:
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Exposure Route First Aid Procedure Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding the eyelids

open.[5][7] If eye irritation

persists, get medical

advice/attention.[3]

Skin Contact

Remove contaminated clothing

immediately.[5][7] Wash the

affected area with plenty of

soap and water.[8] Seek

medical attention if irritation or

other symptoms develop.[7]

Ingestion

Do NOT induce vomiting.[5][7]

If the person is conscious,

have them drink several large

glasses of water to dilute the

stomach contents.[7] Call a

poison center or doctor

immediately.[3]

Inhalation

Move the person to fresh air at

once.[8][9] If breathing is

difficult, administer oxygen.[5]

[7] If breathing has stopped,

perform artificial respiration.[8]

Seek immediate medical

attention.[5][7]

Spill Response Plan:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.
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Contain: For small spills, absorb the material with an inert, non-combustible material such as

sand or earth.[5][9]

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

disposal.[5]

Decontaminate: Clean the spill area thoroughly with soap and water.

Report: Report the incident to the appropriate safety personnel.
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Caption: Chemical spill response workflow for 2-Nitrocyclohexanone.
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Disposal Plan:

All waste containing 2-Nitrocyclohexanone must be treated as hazardous waste.[10][11]

Collect waste in a clearly labeled, sealed, and compatible container.[10] The label should

include the words "Hazardous Waste" and the chemical name.[10]

Store waste containers in a designated, secure area, segregated from incompatible

materials.[10]

Dispose of the hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[10] Do not dispose of it down the

drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-
Nitrocyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217707#personal-protective-equipment-for-
handling-2-nitrocyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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